Cas no 151054-40-9 (Ethanol, 2-(2-quinoxalinyloxy)-)

• Product Name: Ethanol, 2-(2-quinoxalinyloxy)-
• CAS No: 151054-40-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD05669983
• CID: 1324384
• PubChem ID: 5172654
• Update Time: 2025-06-12

Ethanol, 2-(2-quinoxalinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(2-quinoxalinyloxy)-
• 2-(quinoxalin-2-yloxy)ethan-1-ol
• MS-2520
• 2-quinoxalin-2-yloxyethanol
• 151054-40-9
• 2-(2-quinoxalinyloxy)-1-ethanol
• MFCD05669983
• SCHEMBL7038534
• AKOS005108230

• MDL： MFCD05669983
• Inchi： 1S/C10H10N2O2/c13-5-6-14-10-7-11-8-3-1-2-4-9(8)12-10/h1-4,7,13H,5-6H2
• InChI Key： QUNJZUJVAAKIHI-UHFFFAOYSA-N
• SMILES： O(CCO)C1=CN=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• PSA: 55.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Ethanol, 2-(2-quinoxalinyloxy)-

Ethanol, 2-(2-quinoxalinyloxy)- (CAS No. 151054-40-9): A Comprehensive Guide to Its Properties and Applications

The compound Ethanol, 2-(2-quinoxalinyloxy)- (CAS No. 151054-40-9) is a specialized chemical with unique structural and functional characteristics. As a derivative of quinoxaline, it has garnered attention in various scientific and industrial fields due to its potential applications. This article delves into its molecular properties, synthesis methods, and emerging uses, while addressing common queries and trends in the field.

Chemically, Ethanol, 2-(2-quinoxalinyloxy)- features a quinoxaline ring system linked to an ethoxy group. This configuration imparts distinct electronic and steric properties, making it valuable for research in organic synthesis and material science. Its CAS registry number, 151054-40-9, ensures precise identification in databases and regulatory frameworks.

Recent interest in quinoxaline derivatives has surged due to their role in pharmaceutical intermediates and agrochemicals. Researchers are exploring Ethanol, 2-(2-quinoxalinyloxy)- for its potential as a building block in drug discovery, particularly in designing heterocyclic compounds with enhanced bioactivity. Its solubility in organic solvents further broadens its utility in formulation chemistry.

From an industrial perspective, this compound is investigated for applications in advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). Its conjugated system aligns with the growing demand for sustainable electronics, a hot topic in green technology. Users searching for "quinoxaline-based materials" or "CAS 151054-40-9 applications" will find this information particularly relevant.

Synthesis of Ethanol, 2-(2-quinoxalinyloxy)- typically involves nucleophilic substitution reactions between 2-hydroxyquinoxaline and haloethanol derivatives. Optimizing yield and purity remains a focus in process chemistry, with recent studies highlighting catalytic methods to reduce waste. These advancements align with the broader push for green chemistry principles.

Safety and handling of CAS No. 151054-40-9 follow standard laboratory protocols. While not classified as hazardous under major regulatory systems, proper personal protective equipment (PPE) is recommended during handling. This aligns with frequent searches on "chemical safety data sheets" and "lab best practices".

In analytical chemistry, Ethanol, 2-(2-quinoxalinyloxy)- can be characterized using HPLC, NMR spectroscopy, and mass spectrometry. These techniques are critical for quality control, especially when the compound is used in high-purity applications. Researchers often query "analytical methods for quinoxaline derivatives", underscoring the need for detailed methodological insights.

The future of 151054-40-9 lies in interdisciplinary collaborations. For instance, its potential in bioconjugation for diagnostic probes is being explored, tapping into the booming biotech sector. Such innovations resonate with trending searches like "emerging uses of heterocyclic compounds" and "CAS 151054-40-9 in life sciences".

To summarize, Ethanol, 2-(2-quinoxalinyloxy)- represents a versatile compound bridging fundamental research and applied science. Its relevance to drug development, material engineering, and sustainable technologies ensures continued interest. By addressing both technical specifics and broader industry trends, this guide serves as a resource for professionals navigating the evolving landscape of specialty chemicals.